2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine

• Molecular Formula: C15H19NO2S
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 2-methoxy-N-[[4-(thiophen-2-ylmethoxy)phenyl]methyl]ethanamine
• InChI: InChI=1S/C15H19NO2S/c1-17-9-8-16-11-13-4-6-14(7-5-13)18-12-15-3-2-10-19-15/h2-7,10,16H,8-9,11-12H2,1H3
• InChI Key: MQRIALJNBNOWJQ-UHFFFAOYSA-N
• SMILES: COCCNCC1=CC=C(C=C1)OCC2=CC=CS2

Description

2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine, also known as 2C-T-7, is a synthetic psychedelic drug. It is a member of the phenethylamine family and is structurally similar to mescaline and other psychedelic drugs. 2C-T-7 was first synthesized in the 1980s and gained popularity in the 1990s as a recreational drug. However, it has also been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine is not fully understood, but it is believed to act as a partial agonist of the serotonin 2A receptor. This receptor is involved in the regulation of mood, perception, and cognition. By binding to this receptor, 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine may alter the activity of certain brain regions and neurotransmitters, leading to its psychedelic effects.
Biochemical and Physiological Effects:
The use of 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine can result in a range of biochemical and physiological effects. These effects can include changes in perception, mood, and thought processes. Some users may also experience physical effects such as increased heart rate and blood pressure, as well as nausea and vomiting. It is important to note that the long-term effects of 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine use are not well understood and may be potentially harmful.

Advantages and Limitations for Lab Experiments

The use of 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine in laboratory experiments can provide valuable insights into the mechanisms of action of psychedelic drugs and their potential therapeutic applications. However, there are several limitations to using this drug in research. For example, the variability in individual responses to the drug can make it difficult to draw definitive conclusions from experimental data. Additionally, the potential risks associated with the use of 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine in human subjects make it a challenging drug to study in a clinical setting.

Future Directions

There are several potential future directions for research on 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine. One area of interest is the development of new psychedelic drugs that are safer and more effective than existing compounds. Another area of research is the investigation of the therapeutic potential of 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine and other psychedelic drugs for the treatment of mental health disorders. Finally, there is a need for more research on the long-term effects of 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine use and the potential risks associated with this drug.

Synthesis Methods

The synthesis of 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine involves several steps and requires specialized equipment and expertise. The starting material is 2-methoxyphenol, which is converted to 2-methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde through a series of reactions. This aldehyde is then reduced to the corresponding alcohol using sodium borohydride. The final step involves the reaction of the alcohol with ethylamine to produce 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine.

Scientific Research Applications

2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine has been studied for its potential therapeutic applications, particularly in the treatment of mental health disorders such as depression and anxiety. Some research has suggested that 2-methoxy-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine may have antidepressant effects by increasing levels of serotonin and other neurotransmitters in the brain. However, more research is needed to fully understand the potential therapeutic benefits of this drug.